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Compound of Interest

Compound Name:
3-Oxaspiro[5.5]undecane-2,4-

dione

Cat. No.: B047308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and applications of 1,1-Cyclohexanediacetic Anhydride (CAS 1010-26-0).

The information is curated for professionals in research and drug development who require

detailed technical data and experimental protocols.

Core Properties and Data
1,1-Cyclohexanediacetic Anhydride, also known by synonyms such as 3,3-

Pentamethyleneglutaric anhydride and 3-Oxaspiro[5.5]undecane-2,4-dione, is a key

intermediate in the synthesis of various organic compounds, most notably the anticonvulsant

drug Gabapentin.[1] It typically appears as a white to off-white crystalline powder or chunks.[2]

Chemical and Physical Properties
A summary of the key quantitative data for 1,1-Cyclohexanediacetic Anhydride is presented in

the table below. This information is essential for its handling, storage, and application in

synthetic chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b047308?utm_src=pdf-interest
https://www.benchchem.com/product/b047308?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2734289
https://www.nbinno.com/?news/gp-11-cyclohexanediacetic-anhydride-comprehensive-overview-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 1010-26-0 [1][2]

Molecular Formula C₁₀H₁₄O₃ [1][2]

Molecular Weight 182.22 g/mol [1][2]

Melting Point 67-70 °C [2][3]

Boiling Point 126 °C at 0.5 mmHg [2][3]

Predicted Density 1.15 ± 0.1 g/cm³ [2]

Appearance
White to off-white crystalline

powder or chunks
[2]

Solubility

Soluble in water. Detailed

quantitative solubility in various

organic solvents is not readily

available in public literature.

[4]

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 1,1-

Cyclohexanediacetic Anhydride is not widely available in the public domain. Researchers are

advised to acquire their own analytical data for positive identification and quality control. For

reference, spectral data for the closely related 1,1-Cyclohexanediacetic acid is available.[1]

Synthesis and Reactivity
1,1-Cyclohexanediacetic Anhydride is a reactive compound, primarily utilized for its anhydride

functional group. It is sensitive to moisture and can undergo hydrolysis to revert to its

corresponding diacid form.[5]

Synthesis of 1,1-Cyclohexanediacetic Anhydride
The anhydride is typically synthesized from 1,1-Cyclohexanediacetic acid through dehydration.

A common method involves heating the diacid with a dehydrating agent such as acetic

anhydride.
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Experimental Protocols
The most significant application of 1,1-Cyclohexanediacetic Anhydride is as a crucial

intermediate in the synthesis of Gabapentin.[2] The following sections detail the experimental

protocols for the key transformations.

Synthesis of 1,1-Cyclohexanediacetic Acid Monoamide
The first step in the synthesis of Gabapentin from the anhydride is the formation of the

corresponding monoamide. This is achieved through an amination reaction.

Methodology:

1,1-Cyclohexanediacetic anhydride is reacted with an aqueous solution of ammonia.

The reaction temperature is maintained below 20°C.

The molar ratio of aqueous ammonia (25-35 wt%) to the anhydride is typically between 5

and 10.

Following the amination, the reaction mixture is neutralized with an aqueous solution of

sulfuric acid (30-70 wt%) to a slightly acidic pH, which precipitates the crude 1,1-

cyclohexanediacetic acid monoamide.

The precipitated solid is filtered and can be further purified by crystallization from a suitable

solvent such as aqueous acetonitrile.

Synthesis of Gabapentin via Hofmann Rearrangement
The 1,1-cyclohexanediacetic acid monoamide is then converted to Gabapentin through a

Hofmann rearrangement.

Methodology:

The 1,1-cyclohexanediacetic acid monoamide is treated with a solution of sodium

hypobromite, which can be prepared in situ.

This rearrangement reaction leads to the formation of Gabapentin.
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The final product can be isolated and purified through various techniques, including salt

formation and recrystallization.

Visualizations
To aid in the understanding of the experimental workflows, the following diagrams have been

generated using Graphviz.

Experimental Workflow for Gabapentin Synthesis
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Caption: Workflow for the synthesis of Gabapentin.

Logical Relationship of Key Components
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Caption: Key synthetic relationships.

Safety and Handling
1,1-Cyclohexanediacetic Anhydride is an irritant to the skin and eyes. Appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn when

handling this compound. It is also moisture-sensitive and should be stored in a tightly sealed

container under an inert atmosphere. For detailed safety information, consult the Safety Data

Sheet (SDS).

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for professional scientific guidance and thorough literature review. All laboratory

work should be conducted in accordance with established safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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